Cas no 1214377-38-4 (2-chloro-1-2-(trifluoromethoxy)phenylethan-1-one)

• Product Name: 2-chloro-1-2-(trifluoromethoxy)phenylethan-1-one
• CAS No: 1214377-38-4
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 6317245
• PubChem ID: 165663510
• Update Time: 2025-05-27

2-chloro-1-2-(trifluoromethoxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-2-(trifluoromethoxy)phenylethan-1-one
• EN300-1932480
• 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one
• 1214377-38-4

• Inchi： 1S/C9H6ClF3O2/c10-5-7(14)6-3-1-2-4-8(6)15-9(11,12)13/h1-4H,5H2
• InChI Key： KNBQUGSLKDRJAW-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 238.0008416g/mol
• Monoisotopic Mass: 238.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-chloro-1-2-(trifluoromethoxy)phenylethan-1-one

Comprehensive Overview of 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one (CAS No. 1214377-38-4)

2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one, with the CAS registry number 1214377-38-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones, characterized by the presence of a trifluoromethoxy group and a chloro substituent, which contribute to its unique chemical properties. Researchers and industry professionals often search for terms like "synthesis of 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one", "applications of CAS 1214377-38-4", and "chemical properties of trifluoromethoxy-containing ketones", reflecting the growing interest in this molecule.

The structural features of 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one make it a valuable intermediate in the development of advanced materials and bioactive molecules. The trifluoromethoxy group is particularly noteworthy due to its electron-withdrawing nature, which enhances the compound's stability and reactivity in various chemical transformations. Recent trends in organic chemistry highlight the demand for fluorinated building blocks, as they are pivotal in designing compounds with improved metabolic stability and bioavailability. Searches for "fluorinated ketones in drug discovery" and "role of trifluoromethoxy in medicinal chemistry" underscore the relevance of this compound in cutting-edge research.

In addition to its pharmaceutical potential, CAS 1214377-38-4 is also explored in agrochemical applications. The chloro and trifluoromethoxy moieties are known to impart pesticidal and herbicidal activities, making this compound a candidate for developing next-generation crop protection agents. Queries such as "agrochemical uses of 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one" and "trifluoromethoxy compounds in agriculture" are increasingly common, reflecting the intersection of chemistry and sustainable farming practices.

The synthesis of 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Researchers often seek information on "optimized synthesis routes for CAS 1214377-38-4" and "scalable production of trifluoromethoxy ketones", emphasizing the need for efficient and cost-effective manufacturing processes. Advances in green chemistry have also spurred interest in "environmentally friendly synthesis of fluorinated ketones", aligning with global sustainability goals.

From a spectroscopic perspective, 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one exhibits distinct NMR and IR signatures, which are crucial for its identification and purity assessment. Analytical chemists frequently search for "spectroscopic data of CAS 1214377-38-4" and "characterization techniques for aryl ketones", highlighting the importance of robust analytical methods in quality control. The compound's stability under various conditions is another area of interest, with queries like "storage recommendations for trifluoromethoxy-containing compounds" being prevalent in technical discussions.

The versatility of 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one extends to its role in material science. Fluorinated aromatic ketones are increasingly used in the synthesis of high-performance polymers and liquid crystals. Searches for "fluorinated ketones in advanced materials" and "applications of CAS 1214377-38-4 in polymer chemistry" reflect this expanding application domain. The compound's ability to modify material properties, such as thermal stability and optical characteristics, makes it a valuable asset in innovative material design.

In conclusion, 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-one (CAS No. 1214377-38-4) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes, coupled with the growing demand for fluorinated intermediates, position it as a key player in modern chemical research. As interest in "sustainable chemical synthesis" and "high-performance fluorinated compounds" continues to rise, this compound is poised to remain at the forefront of scientific and industrial advancements.